Ethyl 3-methyl-5-(3-methylbutanamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-(3-methylbutanoylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C13H19NO3S/c1-5-17-13(16)12-9(4)7-11(18-12)14-10(15)6-8(2)3/h7-8H,5-6H2,1-4H3,(H,14,15)
• InChI Key: MNTCHLRAVYWMAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)CC(C)C)C
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Chemical Reactions Analysis

Thiophene derivatives are prepared from enaminones via the reaction with different nucleophiles and electrophiles. The structure elucidation of the designed compounds is derived from their spectral information.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Agent

. .

Antimicrobial Activity

. For instance, some synthesized derivatives have shown a greater inhibitory effect against organisms like B. subtilis, E. coli, P. vulgaris, and S. .

Industrial Chemistry and Material Science

. .

Organic Field-Effect Transistors (OFETs)

.

Organic Light-Emitting Diodes (OLEDs)

.

Mechanism of Action

Thiophene Derivatives and Their Biological Activity

Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . For example, suprofen, a nonsteroidal anti-inflammatory drug, and articaine, a voltage-gated sodium channel blocker and dental anesthetic in Europe, both have a thiophene framework .

Synthesis of Thiophene Derivatives

The synthesis of thiophene derivatives often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one typical method to make aminothiophene derivatives .

Future Directions

The future directions in the field of thiophene derivatives involve the synthesis of new compounds with potential biological activities. Changing the substituents at position-2 of the thiophene ring significantly affects their biological activity.